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Compound of Interest

Compound Name: Desfluoroenrofloxacin

CAS No.: 138892-82-7

Cat. No.: B1443781

Get Quote

Executive Summary
Desfluoroenrofloxacin (1-cyclopropyl-7-(4-ethylpiperazin-1-yl)-4-oxoquinoline-3-carboxylic

acid) is a critical impurity and degradation product of the veterinary antibiotic Enrofloxacin.

Designated as Impurity C in the European Pharmacopoeia (EP), its accurate quantification is

mandatory for pharmaceutical quality control and food safety residue analysis.

This guide provides a technical comparison of reference standard grades and details the

characterization protocols required to certify this compound under ISO 17034 guidelines. It is

designed for analytical scientists requiring high-fidelity data for method validation.

Part 1: The Chemical Context
Desfluoroenrofloxacin represents the "de-fluorinated" analog of Enrofloxacin. The absence of

the fluorine atom at position 6 alters the molecule's electron density, significantly impacting its

chromatographic retention, UV absorption maxima, and ionization efficiency compared to the

parent drug.
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[1]

Molecular Weight: 341.4 g/mol [1]

CAS Number: 138892-82-7[1][2]

Regulatory Status: EP Impurity C; monitored in stability studies (photolytic degradation).

Impact on Analysis
The fluorine atom in fluoroquinolones typically enhances lipophilicity. Its removal in

Desfluoroenrofloxacin makes the molecule slightly more polar, causing it to elute earlier than

Enrofloxacin in reverse-phase chromatography. Furthermore, the loss of the electronegative

fluorine shifts the pKa values, necessitating careful pH control in the mobile phase to prevent

peak tailing.

Part 2: Comparative Analysis of Reference
Standards
Selecting the correct grade of reference material is the single most critical decision in method

development. The following table compares the three primary tiers of Desfluoroenrofloxacin
standards available to researchers.

Table 1: Comparative Performance of Reference Standard Grades

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/71587506
https://pubchem.ncbi.nlm.nih.gov/compound/71587506
https://pubchem.ncbi.nlm.nih.gov/compound/71587506
https://veeprho.com/impurities/enrofloxacin-d5-hcl/
https://www.benchchem.com/product/b1443781/docs?utm_src=pdf-body#desfluoroenrofloxacin-impurity-c-reference-standard-characterization-certification-guide
https://www.benchchem.com/product/b1443781/docs?utm_src=pdf-body#desfluoroenrofloxacin-impurity-c-reference-standard-characterization-certification-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1443781?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature
ISO 17034 CRM

(Certified Reference

Material)

Pharmacopeial

Standard (EP/USP)

Research Grade

(Analytical Standard)

Primary Use

Quantitation, Method

Validation, ISO 17025

Accreditation

Compendial Limit

Tests (Pass/Fail)

R&D, Qualitative

Identification

Traceability
SI-Traceable (via

qNMR/Mass Balance)

Traceable to

Pharmacopeial Lot

Often Unknown /

Manufacturer Internal

Certified Value

Mass Fraction (mg/g)

with Uncertainty

Budget (

)

Defined as "100%" or

specific potency

Purity % (Area

Normalization only)

Homogeneity
Tested & Verified

(Between-bottle)

Assumed for intended

use
Not Tested

Stability
Long-term & Transport

stability verified
Monitored by Agency Not Guaranteed

Cost
High (

$)

High (

$)

Low-Medium (

)

Expert Insight: The "Area %" Trap
Research-grade standards often report purity via HPLC Area %. This is insufficient for

quantitative work. It ignores non-chromatographable impurities (water, residual solvents,

inorganic salts). A 98% HPLC Area purity might only be 90% pure by mass if the sample

contains 8% water/solvents. ISO 17034 CRMs correct for this using the Mass Balance

approach (

).

Part 3: Characterization Workflow (ISO 17034)
To certify Desfluoroenrofloxacin as a CRM, a rigorous characterization campaign is required.

The following workflow illustrates the self-validating system used to assign a property value.
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Diagram 1: Certification Lifecycle

Characterization (Value Assignment)

Crude Synthesis
(Desfluoroenrofloxacin)

Purification
(Prep-HPLC/Crystallization)

Identity Confirmation
(1H-NMR, MS, IR)

Purity Assessment
(HPLC-UV + GC-HS + KF)

Homogeneity Study
(ANOVA Analysis)

Stability Monitoring
(Accelerated/Long-term)

CoA Issuance
(w/ Uncertainty Budget)

ISO 17034 Compliance

Click to download full resolution via product page

Caption: The ISO 17034 certification workflow ensures traceability through orthogonal

analytical methods and rigorous stability testing.

Part 4: Experimental Protocols
LC-MS/MS Identification & Quantitation
This protocol separates Desfluoroenrofloxacin from the parent Enrofloxacin and quantifies it

using Multiple Reaction Monitoring (MRM).

Chromatographic Conditions:

Column: C18 End-capped (e.g., 100mm x 2.1mm, 1.7 µm). Note: End-capping is crucial to

reduce silanol interactions with the basic piperazine ring.

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
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Gradient: 5% B to 95% B over 8 minutes.

Flow Rate: 0.3 mL/min.

MS/MS Parameters (ESI+):

Parent Ion: 342.2

Primary Transition (Quant): 342.2

298.2 (Loss of

)

Secondary Transition (Qual): 342.2

243.2 (Piperazine ring cleavage)

Diagram 2: Fragmentation Logic

Desfluoroenrofloxacin
[M+H]+ = 342.2

Fragment A
(Loss of CO2)
m/z = 298.2

-44 Da (COOH)

Fragment B
(Piperazine Cleavage)

m/z = 243.2

Side Chain Break

Fragment C
(Cyclopropyl Loss)

m/z = ~300

Rare Pathway

Click to download full resolution via product page

Caption: Proposed ESI+ fragmentation pathway for Desfluoroenrofloxacin. The 342->298

transition is most stable for quantification.

Handling & Stability (Self-Validating Protocol)
Desfluoroenrofloxacin is a product of photolytic degradation. Therefore, it is paradoxically

sensitive to light (further degrading to ethylenediamine analogs).
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Storage: Store neat material at -20°C protected from light.

Reconstitution: Use amber glassware.

System Suitability Test (SST): Inject a mixture of Enrofloxacin and Desfluoroenrofloxacin.

Acceptance Criteria: Resolution (

) > 1.5. If

, adjust mobile phase pH (lower pH suppresses ionization of carboxylic acid, improving
peak shape).

Part 5: Regulatory Implications[4]
The choice of standard directly impacts regulatory compliance under FDA Guidance for

Industry: Analytical Procedures and Methods Validation and ICH Q2(R1).

Impurity Qualification: If Desfluoroenrofloxacin exceeds the qualification threshold (usually

0.10% or 1.0 mg/day intake), it must be quantified against a reference standard with a known

potency.

Food Safety (MRLs): Regulatory bodies (EMA, FDA) set Maximum Residue Limits (MRLs)

for the sum of Enrofloxacin and its metabolite Ciprofloxacin. However,

Desfluoroenrofloxacin is often tracked as a marker of abiotic degradation in processed

foods. Using a non-certified standard here can lead to false positives in residue violations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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